Naphthalen-1-yl(4-(pyridin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: naphthalen-1-yl-(4-pyridin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C21H20N2O2/c24-21(19-9-5-7-16-6-1-2-8-18(16)19)23-14-11-17(12-15-23)25-20-10-3-4-13-22-20/h1-10,13,17H,11-12,14-15H2
• InChI Key: QLTHXXUNMOAVHC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=N2)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

“Naphthalen-1-yl(4-(pyridin-2-yloxy)piperidin-1-yl)methanone” is a complex organic compound containing a naphthalene, a pyridine, and a piperidine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, as is common for organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific functional groups. The presence of a carbonyl group suggests that it might undergo reactions typical of ketones, such as nucleophilic addition. The pyridine and piperidine rings might also participate in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of a carbonyl group might increase its polarity, and the aromatic rings might contribute to its stability.

Scientific Research Applications

Transition Metal Catalysis for Aromatic Ketone Synthesis

• Application : Researchers have developed an efficient copper-catalyzed synthesis of pyridin-2-yl-methanones from pyridin-2-yl-methanes. This transformation involves direct Csp3-H oxidation using water under mild conditions. .

Hetaryl Isocyanate Formation

• Application : Researchers have demonstrated that the reaction proceeds through the intermediate formation of hetaryl isocyanates. .

Biological Potential of Indole Derivatives

• Application : Compounds derived from pyridin-2-yl-methanone have shown anti-inflammatory and analgesic properties. .

Anti-Fibrosis Activity

• .

Crystal Structure Studies

• Application : Experimental studies have provided insights into the crystal structure of 4-((2-hydroxynaphthalen-1-yl)(pyrrolidin-1-yl)methanone). .

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors .

Mode of Action

It is likely that the compound interacts with its targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been known to influence various biological pathways .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound .

Result of Action

Similar compounds have been known to exhibit various biological activities .

Action Environment

Factors such as temperature, ph, and presence of other molecules could potentially affect the compound’s action .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound would likely involve further exploration of its biological activities, potentially leading to the development of new drugs or therapies.